Cas no 81067-43-8 (Benzene, 1,2,5-tribromo-3-chloro-)

Benzene, 1,2,5-tribromo-3-chloro-, is a halogenated aromatic compound characterized by its distinct substitution pattern of three bromine atoms and one chlorine atom on the benzene ring. This structure imparts high reactivity and stability, making it suitable for use as an intermediate in organic synthesis, particularly in the production of specialty chemicals and pharmaceuticals. The compound's halogen-rich composition enables selective functionalization, facilitating further derivatization in cross-coupling reactions or nucleophilic substitutions. Its well-defined molecular configuration ensures consistent performance in synthetic applications. Proper handling is essential due to its potential toxicity and environmental persistence. Storage should be in a cool, dry environment, away from incompatible materials.
Benzene, 1,2,5-tribromo-3-chloro- structure
81067-43-8 structure
Product Name:Benzene, 1,2,5-tribromo-3-chloro-
CAS No:81067-43-8
MF:C6H2Br3Cl
MW:349.24507856369
CID:4197455
Update Time:2025-06-09

Benzene, 1,2,5-tribromo-3-chloro- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,2,5-tribromo-3-chloro-
    • Inchi: 1S/C6H2Br3Cl/c7-3-1-4(8)6(9)5(10)2-3/h1-2H
    • InChI Key: PUVQBKPFGQPQNU-UHFFFAOYSA-N
    • SMILES: C1(Br)=CC(Br)=CC(Cl)=C1Br

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Additional information on Benzene, 1,2,5-tribromo-3-chloro-

Benzene, 1,2,5-tribromo-3-chloro- (CAS No. 81067-43-8): A Comprehensive Overview of Its Chemical Properties and Emerging Applications

The compound Benzene, 1,2,5-tribromo-3-chloro- (CAS No. 81067-43-8) is a halogenated aromatic hydrocarbon that has garnered significant attention in the field of organic chemistry and pharmaceutical research. Its unique structural features, characterized by the presence of three bromine atoms and one chlorine atom on a benzene ring, make it a versatile intermediate in synthetic chemistry. This introduction delves into the chemical properties, synthesis methods, and recent applications of this compound, highlighting its potential in modern research.

The molecular structure of Benzene, 1,2,5-tribromo-3-chloro- (CAS No. 81067-43-8) consists of a benzene core substituted with bromine atoms at the 1, 2, and 5 positions, along with a chlorine atom at the 3 position. This arrangement imparts distinct electronic and steric properties to the molecule, making it an attractive candidate for various chemical transformations. The presence of multiple halogen atoms enhances its reactivity, allowing for further functionalization through cross-coupling reactions, nucleophilic substitutions, and other organic transformations.

In terms of synthesis, Benzene, 1,2,5-tribromo-3-chloro- (CAS No. 81067-43-8) can be prepared through a series of halogenation reactions starting from benzene. The process typically involves bromination followed by chlorination under controlled conditions to achieve the desired substitution pattern. Advanced techniques such as electrochemical bromination and photochemical chlorination have been explored to improve yield and selectivity. These synthetic routes highlight the compound's importance as a building block in industrial and academic laboratories.

One of the most notable applications of Benzene, 1,2,5-tribromo-3-chloro- (CAS No. 81067-43-8) is in the development of pharmaceutical intermediates. The halogenated aromatic ring serves as a scaffold for designing bioactive molecules with potential therapeutic effects. Recent studies have demonstrated its utility in synthesizing novel antiviral and anticancer agents. For instance, derivatives of this compound have been shown to inhibit viral polymerases by disrupting DNA replication processes. Such findings underscore its significance in drug discovery efforts.

Furthermore, Benzene, 1,2,5-tribromo-3-chloro- (CAS No. 81067-43-8) has found applications in materials science due to its ability to form stable polymers and coordination complexes with metal ions. Researchers have utilized this compound to develop advanced catalysts for organic synthesis and to create functional materials with unique electronic properties. These applications are particularly relevant in the context of sustainable chemistry initiatives aimed at reducing environmental impact while maintaining high efficiency.

The chemical reactivity of Benzene, 1,2,5-tribromo-3-chloro- (CAS No. 81067-43-8) also makes it a valuable tool in synthetic organic chemistry. It can undergo various transformations such as Suzuki-Miyaura cross-coupling reactions to introduce aryl groups or undergo palladium-catalyzed hydrogenations to reduce double bonds selectively. These reactions are crucial for constructing complex molecular architectures required in pharmaceuticals and agrochemicals.

Recent advancements in computational chemistry have further enhanced our understanding of Benzene, 1,2,5-tribromo-3-chloro- (CAS No. 81067-43-8)'s behavior under different conditions. Molecular modeling studies have provided insights into its interaction with biological targets and have helped predict its reactivity in various chemical environments. These computational approaches are complemented by experimental investigations that validate theoretical predictions and guide the design of new synthetic strategies.

The safety profile of Benzene, 1,2,5-tribromo-3-chloro-(CAS No. 81067)-43 is another critical aspect that warrants discussion. While it is not classified as a hazardous material under standard regulatory frameworks، proper handling procedures must be followed to ensure safe laboratory practices. Personal protective equipment such as gloves и goggles should be used when working with this compound to minimize exposure risks.

In conclusion, Benzene, 1, 2, 5-Tribromo-,3-Chloro-(CAS No, 81067–43–8) is a multifaceted compound with broad applications in pharmaceuticals، materials science، и organic synthesis。 Its unique structural features и reactivity make it an indispensable tool for researchers exploring new chemical frontiers。 As our understanding of its properties и potential evolves, so too will its role in advancing scientific knowledge và innovation.

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